Cas no 51326-52-4 (1-Octanol, 8-[(tetrahydro-2H-pyran-2-yl)oxy]-)

1-Octanol, 8-[(tetrahydro-2H-pyran-2-yl)oxy]- structure
51326-52-4 structure
Product Name:1-Octanol, 8-[(tetrahydro-2H-pyran-2-yl)oxy]-
CAS No:51326-52-4
MF:C13H26O3
MW:230.343744754791
CID:362533
PubChem ID:10977295
Update Time:2025-04-19

1-Octanol, 8-[(tetrahydro-2H-pyran-2-yl)oxy]- Chemical and Physical Properties

Names and Identifiers

    • 1-Octanol, 8-[(tetrahydro-2H-pyran-2-yl)oxy]-
    • 8-(oxan-2-yloxy)octan-1-ol
    • DTXSID30450514
    • YFDGPXJJUSYWRX-UHFFFAOYSA-N
    • A1-35337
    • 51326-52-4
    • 8-[(tetrahydro-2H-pyran-2-yl)oxy]-1-octanol
    • 8-(tetrahydro-2h-pyran-2-yloxy)octan-1-ol
    • SCHEMBL8854257
    • 8-((tetrahydro-2H-pyran-2-yl)oxy)octan-1-ol
    • Inchi: 1S/C13H26O3/c14-10-6-3-1-2-4-7-11-15-13-9-5-8-12-16-13/h13-14H,1-12H2
    • InChI Key: YFDGPXJJUSYWRX-UHFFFAOYSA-N
    • SMILES: O1CCCCC1OCCCCCCCCO

Computed Properties

  • Exact Mass: 230.18828
  • Monoisotopic Mass: 230.18819469g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 9
  • Complexity: 150
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 38.7Ų

Experimental Properties

  • PSA: 38.69
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